Cas no 1314658-86-0 (1-(isoquinolin-5-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(isoquinolin-5-yl)cyclobutane-1-carbonitrile
• CAS No: 1314658-86-0
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 6566443
• PubChem ID: 165858686
• Update Time: 2025-06-09

1-(isoquinolin-5-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(isoquinolin-5-yl)cyclobutane-1-carbonitrile
• 1314658-86-0
• EN300-1839907

• Inchi： 1S/C14H12N2/c15-10-14(6-2-7-14)13-4-1-3-11-9-16-8-5-12(11)13/h1,3-5,8-9H,2,6-7H2
• InChI Key： UVJFSZYGDSNBQD-UHFFFAOYSA-N
• SMILES： N#CC1(C2=CC=CC3C=NC=CC2=3)CCC1

Computed Properties

• Exact Mass: 208.100048391g/mol
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(isoquinolin-5-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(isoquinolin-5-yl)cyclobutane-1-carbonitrile (CAS No. 1314658-86-0)

1-(isoquinolin-5-yl)cyclobutane-1-carbonitrile (CAS No. 1314658-86-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique structural framework combining an isoquinoline moiety with a cyclobutane ring, capped by a carbonitrile group. Its molecular architecture makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery targeting neurological and oncological pathways.

The growing interest in 1-(isoquinolin-5-yl)cyclobutane-1-carbonitrile aligns with broader trends in small-molecule drug development and heterocyclic chemistry. Researchers frequently explore its potential as a kinase inhibitor scaffold or allosteric modulator, given the isoquinoline group's proven role in interacting with biological targets. Recent literature highlights its relevance in fragment-based drug design, where its rigid cyclobutane core offers conformational advantages for target binding.

From a synthetic chemistry perspective, the carbonitrile functionality in 1314658-86-0 provides versatile reactivity for further derivatization. This characteristic resonates with current industry demands for click chemistry-compatible building blocks and highly functionalized intermediates. The compound's stability under physiological conditions also makes it suitable for proteolysis-targeting chimera (PROTAC) applications, a hot topic in targeted protein degradation therapies.

Analytical characterization of 1-(isoquinolin-5-yl)cyclobutane-1-carbonitrile typically involves advanced techniques like LC-MS and NMR spectroscopy, addressing common queries about compound purity verification and structural elucidation. Its logP and solubility profiles, frequently searched parameters in ADME prediction, suggest moderate lipophilicity - a desirable trait for blood-brain barrier penetration in CNS drug candidates.

The commercial availability of CAS 1314658-86-0 through specialty chemical suppliers has expanded its utility in high-throughput screening libraries. This availability addresses the pharmaceutical industry's need for diverse chemical space exploration, particularly for undruggable target approaches. Current patents indicate its incorporation in cancer immunotherapy research, leveraging the isoquinoline core's immunomodulatory potential.

Environmental and safety assessments of 1-(isoquinolin-5-yl)cyclobutane-1-carbonitrile follow standard green chemistry principles, with particular attention to waste minimization during scale-up. These considerations align with growing industry focus on sustainable pharmaceutical manufacturing - a trending search term among process chemists. The compound's stability data supports its classification as non-reactive under normal storage conditions.

Future research directions for 1314658-86-0 may explore its photophysical properties for materials applications, given the isoquinoline unit's known luminescent characteristics. This potential bridges the pharmaceutical and organic electronic materials fields, addressing interdisciplinary interest in multifunctional molecular design. Computational studies of its molecular docking performance continue to provide insights for structure-activity relationship optimization.

In summary, 1-(isoquinolin-5-yl)cyclobutane-1-carbonitrile represents a compelling case study in modern medicinal chemistry, combining structural novelty with practical synthetic accessibility. Its dual relevance to life sciences and advanced materials ensures sustained scientific interest, while its well-documented physicochemical properties make it a reliable choice for lead compound development across multiple therapeutic areas.